2-Mercapto-3H-pyrrolo[2,3-D]pyrimidin-4(7H)-one
2-Mercapto-3H-pyrrolo[2,3-D]pyrimidin-4(7H)-one
Brand Name:
Vulcanchem
CAS No.:
67831-84-9
VCID:
VC0014463
InChI:
InChI=1S/C6H5N3OS/c10-5-3-1-2-7-4(3)8-6(11)9-5/h1-2H,(H3,7,8,9,10,11)
SMILES:
C1=CNC2=C1C(=O)NC(=S)N2
Molecular Formula:
C6H5N3OS
Molecular Weight:
167.19 g/mol
2-Mercapto-3H-pyrrolo[2,3-D]pyrimidin-4(7H)-one
CAS No.: 67831-84-9
Reference Standards
VCID: VC0014463
Molecular Formula: C6H5N3OS
Molecular Weight: 167.19 g/mol
![2-Mercapto-3H-pyrrolo[2,3-D]pyrimidin-4(7H)-one - 67831-84-9](/images/no_structure.jpg)
| CAS No. | 67831-84-9 |
|---|---|
| Product Name | 2-Mercapto-3H-pyrrolo[2,3-D]pyrimidin-4(7H)-one |
| Molecular Formula | C6H5N3OS |
| Molecular Weight | 167.19 g/mol |
| IUPAC Name | 2-sulfanylidene-1,7-dihydropyrrolo[2,3-d]pyrimidin-4-one |
| Standard InChI | InChI=1S/C6H5N3OS/c10-5-3-1-2-7-4(3)8-6(11)9-5/h1-2H,(H3,7,8,9,10,11) |
| Standard InChIKey | QCZHCRBHXAFBDJ-UHFFFAOYSA-N |
| Isomeric SMILES | C1=CNC2=C1C(=O)N=C(N2)S |
| SMILES | C1=CNC2=C1C(=O)NC(=S)N2 |
| Canonical SMILES | C1=CNC2=C1C(=O)NC(=S)N2 |
| Synonyms | 7-Deaza-6-hydroxy-2-mercaptopurine; 2-Thioxo-7-deazahypoxanthine; NSC 25976; 1,2,3,7-Tetrahydro-2-thioxo-4H-pyrrolo[2,3-d]pyrimidin-4-one; |
| PubChem Compound | 4091939 |
| Last Modified | Nov 11 2021 |
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